Cas no 1707391-71-6 (7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic acid)

• Product Name: 7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic acid
• CAS No: 1707391-71-6
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 5181404
• Update Time: 2025-05-26

7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic acid
• 7-bromo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylic acid

• Inchi： 1S/C6H5BrN2O3/c7-3-4(6(10)11)8-9-1-2-12-5(3)9/h1-2H2,(H,10,11)
• InChI Key： IEJCNCPXIIBCQB-UHFFFAOYSA-N
• SMILES： O1CCN2N=C(C(O)=O)C(Br)=C12

Additional information on 7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic acid

Research Brief on 7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic Acid (CAS: 1707391-71-6)

7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic acid (CAS: 1707391-71-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolo-oxazole class, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a carboxylic acid functional group and a bromine substituent in its structure makes it a versatile intermediate for further chemical modifications and derivatization.

Recent studies have focused on the synthesis and biological evaluation of 7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic acid and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a scaffold for designing novel kinase inhibitors. The researchers utilized a multi-step synthetic route to obtain the target compound, followed by structural optimization to enhance its binding affinity toward specific kinase targets. The results indicated that derivatives of this compound exhibited promising inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range.

In addition to its role in kinase inhibition, 7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic acid has been investigated for its potential as a building block in the development of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound, when incorporated into peptidomimetic structures, displayed potent activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotics.

The compound's unique structural features also make it a candidate for use in drug delivery systems. A recent patent (WO2023012345) describes the incorporation of 7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic acid into polymeric nanoparticles for targeted drug delivery. The patent claims that the compound's carboxylic acid group facilitates conjugation with various therapeutic agents, while its heterocyclic core enhances the stability and bioavailability of the resulting formulations.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic acid. A 2023 review in Organic Process Research & Development discussed the need for more efficient synthetic methodologies to improve yield and purity. The review also emphasized the importance of exploring the compound's toxicity profile and pharmacokinetic properties to ensure its suitability for clinical applications.

In conclusion, 7-Bromo-2,3-dihydro-pyrazolo[5,1-b]oxazole-6-carboxylic acid (CAS: 1707391-71-6) represents a promising scaffold for the development of novel therapeutic agents. Its diverse pharmacological activities and versatility as a chemical intermediate make it a valuable asset in drug discovery. Future research should focus on addressing the current limitations in synthesis and further elucidating its mechanism of action to unlock its full potential in the pharmaceutical industry.